Cas no 2228172-35-6 (2-(3-fluoropyridin-2-yl)butanedioic acid)

• Product Name: 2-(3-fluoropyridin-2-yl)butanedioic acid
• CAS No: 2228172-35-6
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 6198052
• PubChem ID: 165624363
• Update Time: 2025-07-23

2-(3-fluoropyridin-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoropyridin-2-yl)butanedioic acid
• 2228172-35-6
• EN300-1789739

• Inchi： 1S/C9H8FNO4/c10-6-2-1-3-11-8(6)5(9(14)15)4-7(12)13/h1-3,5H,4H2,(H,12,13)(H,14,15)
• InChI Key： APXCMYYVMLFIBQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 213.04373590g/mol
• Monoisotopic Mass: 213.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.5Ų

Additional information on 2-(3-fluoropyridin-2-yl)butanedioic acid

Introduction to 2-(3-fluoropyridin-2-yl)butanedioic acid (CAS No. 2228172-35-6)

2-(3-fluoropyridin-2-yl)butanedioic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228172-35-6, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a bifunctional structure with a butanedioic acid moiety linked to a fluorinated pyridine ring, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The presence of both carboxylic acid groups and a fluorinated pyridine substituent makes it a valuable scaffold for designing novel therapeutic agents.

The chemical structure of 2-(3-fluoropyridin-2-yl)butanedioic acid consists of a four-carbon chain with carboxylic acid groups at both ends, attached to a pyridine ring substituted with a fluorine atom at the 3-position and another substituent at the 2-position. This arrangement imparts unique electronic and steric properties, enabling its utility in various synthetic pathways and biological interactions. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates.

In recent years, the demand for specialized intermediates in drug discovery has surged, driven by the need for more effective and targeted therapies. 2-(3-fluoropyridin-2-yl)butanedioic acid has emerged as a critical building block in this context. Its bifunctional nature allows for further derivatization, making it suitable for constructing complex molecules with tailored biological activities. Researchers have leveraged this compound to develop inhibitors, agonists, and other pharmacologically relevant entities.

One of the most compelling aspects of 2-(3-fluoropyridin-2-yl)butanedioic acid is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into drug candidates, scientists aim to disrupt aberrant signaling cascades and restore normal cellular function. The fluorinated pyridine moiety enhances binding interactions with target proteins, improving the efficacy of the resulting inhibitors.

Furthermore, the carboxylic acid groups in 2-(3-fluoropyridin-2-yl)butanedioic acid provide opportunities for further functionalization through esterification, amidation, or coupling reactions. These modifications can fine-tune the pharmacological properties of the resulting molecules, such as solubility, bioavailability, and metabolic stability. Such flexibility is crucial in optimizing lead compounds for clinical development.

Recent studies have highlighted the potential of 2-(3-fluoropyridin-2-yl)butanedioic acid in addressing neurological disorders. The fluorine atom's influence on electronic properties can enhance ligand-receptor interactions, making it an attractive component for neuroactive compounds. Researchers are exploring its derivatives as potential treatments for conditions like Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter systems is key.

The compound's utility extends beyond kinases and neurological applications. It has been employed in the development of anti-inflammatory agents, where its structural features contribute to inhibiting pro-inflammatory pathways. Additionally, its scaffold has been utilized in antiviral research, demonstrating promise in targeting viral proteases and polymerases.

The synthesis of 2-(3-fluoropyridin-2-yl)butanedioic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired framework efficiently. The availability of high-quality starting materials and robust synthetic protocols ensures consistent production of this valuable intermediate.

In conclusion, 2-(3-fluoropyridin-2-yl)butanedioic acid (CAS No. 2228172-35-6) represents a cornerstone in modern pharmaceutical research. Its unique structural attributes enable diverse applications across multiple therapeutic areas, from oncology to neurology. As drug discovery continues to evolve at an unprecedented pace, this compound will undoubtedly play an integral role in shaping the future of medicine.